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Introduction

Gomisin K1 is a dibenzocyclooctadiene lignan isolated from the fruits of Schisandra chinensis
(Turcz.) Baill.[1][2]. This natural compound has garnered interest in the scientific community for
its potential therapeutic applications, particularly its anti-cancer properties. This technical guide
provides a comprehensive overview of the known physical and chemical properties of Gomisin
K1, its biological activity, and relevant experimental protocols. The information is presented to
support further research and development efforts involving this compound.

Physical and Chemical Properties

The physical and chemical properties of Gomisin K1 are summarized in the table below. While
some data is readily available, specific experimental values for properties such as melting point
and quantitative solubility are not extensively reported in the current literature.
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Property Value References
Molecular Formula C23H3006 [1103114]
Molecular Weight 402.48 g/mol [1][2]
CAS Number 75629-20-8 [1]1[3][5]
Appearance Powder [4]
Purity >97% [4]
Data not available in cited
literature. Generally,
dibenzocyclooctadiene lignans
are soluble in organic solvents
N like methanol, ethanol, and
Solubility ]
ethyl acetate, which are used
for their extraction. For in vitro
assays, solvents such as
dimethyl sulfoxide (DMSO) are
commonly used.[6][7][8][9]
] ] Data not available in cited
Melting Point [10][11]

literature.

Spectral Data (NMR, MS, IR)

While the structure of Gomisin
K1 has been confirmed using
spectroscopic methods,
specific spectral data (*H-
NMR, 3C-NMR, MS, IR) are
not detailed in the reviewed
literature.[12][13][14][15]

Biological Activity

Gomisin K1 has demonstrated notable cytotoxic activity against human cervical cancer cells.

e Anti-Cancer Activity: Gomisin K1 inhibits the growth of HeLa cells with an ICso of 5.46 uM.[1]

[2]
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Signaling Pathways

The precise signaling pathways through which Gomisin K1 exerts its cytotoxic effects have not
been fully elucidated in the available scientific literature. Research on other gomisins isolated
from Schisandra chinensis, such as Gomisin A and Gomisin N, has shown involvement in
apoptosis-related pathways, including the modulation of NF-kB and EGFR survival pathways,
and the PI3K-Akt signaling cascade.[16][17][18] For instance, Gomisin N has been shown to
enhance TNF-a-induced apoptosis in HeLa cells by up-regulating death receptors 4 and 5
(DR4 and DR5) through a mechanism involving reactive oxygen species (ROS).[19][20] It is
plausible that Gomisin K1 may act through similar mechanisms, however, specific studies on
Gomisin K1 are required to confirm this.

Due to the lack of specific data for Gomisin K1, a signaling pathway diagram cannot be
provided at this time.

Experimental Protocols

The following are generalized protocols for the isolation of dibenzocyclooctadiene lignans from
Schisandra chinensis and for assessing the cytotoxicity of Gomisin K1.

Isolation of Dibenzocyclooctadiene Lighans

This protocol describes a general method for the extraction and isolation of lignans, including
Gomisin K1, from the fruits of Schisandra chinensis.
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@s of Schisandra @

(Extraction with 80% aqueous ethanol by maceration)

:

(Concentration in vacuo to obtain crude extracD

:

Solvent partitioning (e.g., with hexane, ethyl acetate, n-butanol)

:

Silica gel column chromatography of the hexane-soluble layer

:

(Further fractionation using Sephadex LH-20 column chromatography)

Gsolation of Gomisin Kl)

Purified Gomisin K1
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(Seed cells in a 96-well plate and incubate for 24h)

:

(Treat cells with various concentrations of Gomisin K1 for 48-720

:

(Add MTT solution to each well and incubate for 4h)

:

(Add solubilization solution (e.g., DMSO) to dissolve formazan crystals)

:

(Measure absorbance at ~570 nm using a microplate readeD

:

(Calculate cell viability and determine 1C50 value)

IC50 value of Gomisin K1

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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